Cas no 1805426-48-5 (4-Bromo-3-(difluoromethyl)-2-methoxypyridine-6-carbonyl chloride)
4-Bromo-3-(difluoromethyl)-2-methoxypyridine-6-carbonyl chloride Chemical and Physical Properties
Names and Identifiers
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- 4-Bromo-3-(difluoromethyl)-2-methoxypyridine-6-carbonyl chloride
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- Inchi: 1S/C8H5BrClF2NO2/c1-15-8-5(7(11)12)3(9)2-4(13-8)6(10)14/h2,7H,1H3
- InChI Key: UEOYMDSDPVZFNK-UHFFFAOYSA-N
- SMILES: BrC1C=C(C(=O)Cl)N=C(C=1C(F)F)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 245
- XLogP3: 3.3
- Topological Polar Surface Area: 39.2
4-Bromo-3-(difluoromethyl)-2-methoxypyridine-6-carbonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029059043-1g |
4-Bromo-3-(difluoromethyl)-2-methoxypyridine-6-carbonyl chloride |
1805426-48-5 | 97% | 1g |
$1,564.50 | 2022-04-01 |
4-Bromo-3-(difluoromethyl)-2-methoxypyridine-6-carbonyl chloride Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on 4-Bromo-3-(difluoromethyl)-2-methoxypyridine-6-carbonyl chloride
Introduction to 4-Bromo-3-(difluoromethyl)-2-methoxypyridine-6-carbonyl Chloride (CAS No 1805426-48-5)
The compound 4-Bromo-3-(difluoromethyl)-2-methoxypyridine-6-carbonyl chloride, identified by the CAS number CAS No 1805426-48-5, is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential uses in drug discovery, agrochemicals, and advanced materials synthesis.
The molecular structure of 4-Bromo-3-(difluoromethyl)-2-methoxypyridine-6-carbonyl chloride is characterized by a pyridine ring substituted with bromine, difluoromethyl, methoxy, and carbonyl chloride groups. These substituents confer the molecule with distinct electronic and steric properties, making it a versatile building block for chemical synthesis. Recent studies have highlighted its role in the development of novel bioactive compounds, particularly in the context of medicinal chemistry.
In terms of synthesis, researchers have explored various methodologies to efficiently construct this compound. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which allow for precise control over the substitution pattern on the pyridine ring. Additionally, advancements in fluorination techniques have enabled the incorporation of the difluoromethyl group with high regioselectivity.
The application of 4-Bromo-3-(difluoromethyl)-2-methoxypyridine-6-carbonyl chloride extends beyond traditional chemical synthesis. Recent findings suggest its potential as a precursor for developing advanced materials with tailored electronic properties, such as those used in organic electronics and optoelectronic devices.
From an environmental perspective, understanding the degradation pathways and ecological impact of this compound is crucial for its safe utilization. Studies have shown that under specific conditions, it undergoes hydrolysis to form less hazardous byproducts, aligning with sustainable chemistry principles.
In conclusion, 4-Bromo-3-(difluoromethyl)-2-methoxypyridine-6-carbonyl chloride (CAS No 1805426-48-5) stands as a testament to the ingenuity of modern chemical synthesis and its vast potential across multiple disciplines.
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